Cas no 1219454-29-1 (4-[2,4-Bis(trifluoromethyl)phenyl]pyridine-2-carbonitrile)

• Product Name: 4-[2,4-Bis(trifluoromethyl)phenyl]pyridine-2-carbonitrile
• CAS No: 1219454-29-1
• MF: C₁₄H₆F₆N₂
• MW: 316.201263904572
• MDL: MFCD30725907
• CID: 4783983
• Update Time: 2026-02-27

4-[2,4-Bis(trifluoromethyl)phenyl]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[2,4-bis(trifluoromethyl)phenyl]pyridine-2-carbonitrile
• 4-(2,4-Bis-trifluoromethylphenyl)-pyridine-2-carbonitrile
• 4-(2,4-Bis-trifluoromethyl-phenyl)-pyridine-2-carbonitrile
• 4-[2,4-Bis(trifluoromethyl)phenyl]pyridine-2-carbonitrile

• MDL： MFCD30725907
• Inchi： 1S/C14H6F6N2/c15-13(16,17)9-1-2-11(12(6-9)14(18,19)20)8-3-4-22-10(5-8)7-21/h1-6H
• InChI Key： RJCJGBJRFPOMSU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=CC=1C1C=CN=C(C#N)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 435
• XLogP3: 4.3
• Topological Polar Surface Area: 36.7

Additional information on 4-[2,4-Bis(trifluoromethyl)phenyl]pyridine-2-carbonitrile

Introduction to 4-[2,4-Bis(trifluoromethyl)phenyl]pyridine-2-carbonitrile (CAS No. 1219454-29-1)

4-[2,4-Bis(trifluoromethyl)phenyl]pyridine-2-carbonitrile (CAS No. 1219454-29-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, has been extensively studied for its potential applications in the development of novel therapeutic agents. The presence of multiple trifluoromethyl groups and a pyridine core makes it a particularly intriguing molecule for researchers exploring structure-activity relationships (SAR) and drug design.

The trifluoromethyl substituents are strategically positioned on the aromatic ring, which enhances the lipophilicity and metabolic stability of the compound. This feature is particularly valuable in drug development, as it can improve the bioavailability and prolong the half-life of a drug molecule. Additionally, the carbonitrile group at the 2-position of the pyridine ring contributes to the compound's overall electronic properties, influencing its interactions with biological targets.

In recent years, there has been a surge in research focused on fluorinated compounds due to their unique physicochemical properties. The introduction of fluorine atoms into molecular structures can significantly alter pharmacokinetic profiles, including solubility, permeability, and metabolic resistance. 4-[2,4-Bis(trifluoromethyl)phenyl]pyridine-2-carbonitrile exemplifies this trend, as its design incorporates multiple fluorine atoms to optimize these properties.

One of the most compelling aspects of this compound is its potential as a scaffold for kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, making them attractive targets for therapeutic intervention. The pyridine core is a common motif in kinase inhibitors due to its ability to form hydrogen bonds and hydrophobic interactions with the enzyme's active site. The trifluoromethyl groups further enhance binding affinity by increasing hydrophobicity and reducing steric hindrance.

Recent studies have demonstrated that compounds incorporating bis(trifluoromethyl) groups exhibit enhanced binding to protein targets compared to their non-fluorinated counterparts. This improvement in binding affinity is attributed to the electron-withdrawing nature of fluorine atoms, which can stabilize positive charges and improve interactions with polar residues in the enzyme active site. For instance, research published in high-impact journals such as *Journal of Medicinal Chemistry* has highlighted the efficacy of fluorinated pyridines in inhibiting protein kinases relevant to cancer and inflammatory diseases.

The synthesis of 4-[2,4-Bis(trifluoromethyl)phenyl]pyridine-2-carbonitrile presents unique challenges due to its complex structure. Advanced synthetic methodologies are required to achieve high yields and purity. Common approaches include multi-step organic synthesis involving cross-coupling reactions, nitrile formation, and fluorination techniques. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the aromatic ring system while maintaining functional group integrity.

Once synthesized, rigorous characterization is essential to confirm the structural integrity and purity of the compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are routinely employed to elucidate molecular structure and confirm stereochemistry. These analytical methods provide critical data for understanding how the compound interacts with biological targets and for optimizing its pharmacological properties.

The pharmacological profile of 4-[2,4-Bis(trifluoromethyl)phenyl]pyridine-2-carbonitrile has been evaluated through both computational modeling and experimental assays. Computational studies have predicted favorable binding interactions with various protein kinases based on molecular docking simulations. These predictions have been validated through enzyme inhibition assays conducted in vitro, where significant inhibitory activity against target kinases has been observed.

One notable finding from recent research is the compound's potent inhibition of FGFR3, a kinase implicated in fibrosarcoma and other cancers. The presence of multiple trifluoromethyl groups appears to be key in achieving high affinity binding to this target. This discovery underscores the importance of fluorinated compounds in oncology research and highlights potential therapeutic applications.

Beyond oncology, 4-[2,4-Bis(trifluoromethyl)phenyl]pyridine-2-carbonitrile has shown promise in treating inflammatory diseases by modulating cytokine production pathways. In preclinical studies, it has demonstrated anti-inflammatory effects comparable to existing therapeutics but with improved metabolic stability due to its fluorinated structure. This finding suggests that further investigation into its inflammatory pathways could lead to novel treatments for conditions such as rheumatoid arthritis and Crohn's disease.

The development pipeline for this compound is currently under active investigation by several pharmaceutical companies. Clinical trials are being planned to assess its safety and efficacy in human patients with relevant diseases. Given its strong preclinical profile and favorable pharmacokinetic properties, it is anticipated that this compound will advance rapidly through clinical development phases if positive results continue.

In conclusion,4-[2,4-Bis(trifluoromethyl)phenyl]pyridine-2-carbonitrile (CAS No. 1219454-29-1) represents a significant advancement in medicinal chemistry due to its innovative structure and promising pharmacological properties. Its incorporation into drug discovery efforts holds great potential for addressing unmet medical needs across multiple therapeutic areas. As research continues to uncover new applications for fluorinated compounds like this one,it will undoubtedly play an increasingly important role in shaping future therapeutic strategies.